Methyl 4-iodo-2-nitrobenzoate

• IUPAC Name: methyl 4-iodo-2-nitrobenzoate
• InChI: InChI=1S/C8H6INO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3
• InChI Key: BOKIFDFIGLFMFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)I)[N+](=O)[O-]
• Molecular Formula: C8H6INO4
• Molecular Weight: 307.04 g/mol
• CAS RN: 791098-21-0

Description

“Methyl 4-iodo-2-nitrobenzoate” is an organic compound with the molecular formula C8H6INO4. It has a molecular weight of 307.04. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for “Methyl 4-iodo-2-nitrobenzoate” is 1S/C8H6INO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

“Methyl 4-iodo-2-nitrobenzoate” is a powder that should be stored at room temperature.

Scientific Research Applications

Chemical Synthesis

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Pharmaceutical Intermediate

. This means it is used in the production of various pharmaceutical drugs. The specific drugs it is used to produce are not mentioned in the sources, but it is common for such compounds to be used in the synthesis of a wide range of pharmaceuticals.

Esterification Catalyst

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Synthesis of Methyl Benzoates

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Flavoring Agent

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Solvent in Resin Rubber

. This means it can be used to dissolve or dilute other substances in the production of resin rubber.

Safety and Hazards

“Methyl 4-iodo-2-nitrobenzoate” is classified under the GHS07 hazard class. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust, vapors, mist, or gas, and avoiding contact with skin, eyes, or clothing.

Mechanism of Action

Mode of Action

Nitro compounds, which this compound is a part of, are known to undergo various reactions, including direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These reactions can lead to changes in the structure and function of the target molecules.

Biochemical Pathways

Nitro compounds, in general, can participate in various biochemical reactions and pathways due to their reactivity . The downstream effects of these interactions would depend on the specific targets and pathways involved.

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is a permeant of the blood-brain barrier . It is also known to inhibit several cytochrome P450 enzymes, which play a crucial role in drug metabolism .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Methyl 4-iodo-2-nitrobenzoate. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at room temperature to maintain its stability . Furthermore, the compound’s solubility in different solvents can affect its bioavailability and distribution in the body .

Synthesis routes and methods I

Procedure details

Methyl 2-amino-4-iodobenzoate. To a stirred solution of 4-iodo-2-nitrobenzoic acid (2.3 g, 7.9 mmol) in DMF (30 mL) at 0° C. was added DBU (2.4 mL, 16 mmol) followed by iodomethane (1.5 mL, 24 mmol). The reaction mixture was stirred 15 min at 0° C., then was allowed to warm to room temperature and was stirred overnight. The mixture was poured into H2O and extracted with EtOAc (2×). The combined organic extracts were washed with H2O (2×), dried (MgSO4), and concentrated in vacuo. The residue was purified by flash chromatography (hexanes/EtOAc) to afford methyl 4-iodo-2-nitrobenzoate as a pale yellow solid (2.30 g, 95%). To a solution of the nitrobenzoate (2.3 g, 7.4 mmol) in 1:1 EtOAc/DCM (10 mL) at room temperature was added SnCl2.2H2O (8.3 g, 37 mmol). The reaction mixture was allowed to stir overnight. The solvents were evaporated in vacuo, and the residue was partitioned between satd. aq. NaHCO3 and DCM. The layers were separated, and the aqueous layer was further extracted with DCM (2×). The combined organic layers were dried (MgSO4) and concentrated in vacuo to provide the pure aminobenzoate as a yellow solid (1.87 g, 91%). 1H NMR (500 MHz, CDCl3): 7.52 (d, J=8.5 Hz, 1H), 7.07 (d, J=1.6 Hz, 1H), 6.96 (dd, J=8.5, 1.6 Hz, 1H), 5.72 (br s, 2H), 3.86 (s, 3H).

Synthesis routes and methods II

Procedure details

To a solution of 4-iodo-2-nitrobenzoic acid (2.3 g, 7.9 mmol) in DMF (30 mL) was added DBU (2.4 mL, 16 mmol) followed by iodomethane (1.5 mL, 24 mmol). The reaction mixture was allowed to stir at 0° C. for 15 min, then slowly allowed to warm to rt and to stir overnight. After 12 h, the reaction mixture was poured into 200 mL of H2O and extracted with EtOAc (2×100 mL). The organic solutions were combined, washed with H2O (2×100 mL), dried over Na2SO4, filtered and concentrated to give methyl 4-iodo-2-nitrobenzoate (2.3 g, 96%).